BVT-14225

Metabolic Syndrome Type 2 Diabetes Cortisol Metabolism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H20ClN3O3S2
Molecular Weight 401.9 g/mol
Cat. No. B15613526
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Technical Parameters


Basic Identity
Product NameBVT-14225
Molecular FormulaC16H20ClN3O3S2
Molecular Weight401.9 g/mol
Structural Identifiers
InChIInChI=1S/C16H20ClN3O3S2/c1-4-20(5-2)15(21)9-12-10-24-16(18-12)19-25(22,23)14-8-6-7-13(17)11(14)3/h6-8,10H,4-5,9H2,1-3H3,(H,18,19)
InChIKeyPNFMZAHWOASGJC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





BVT-14225 Selective 11β-HSD1 Inhibitor


BVT-14225 (CAS 376638-65-2) is a synthetic, non-steroidal small molecule belonging to the aryl sulfonamidothiazole chemical class. It functions as a selective inhibitor of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1), the intracellular enzyme responsible for converting inert cortisone into active cortisol [1]. The compound is widely used as a reference tool for studying 11β-HSD1-mediated glucocorticoid metabolism in metabolic disease, neuroscience, and inflammation research [2].

1 Selective 11β-HSD1 inhibitor tool for glucocorticoid metabolism studies
2 Non-steroidal aryl sulfonamidothiazole scaffold; suitable for metabolic and neuroscience research models
3 Clean isoform selectivity profile avoids 11β-HSD2 confounding; enables tissue-level cortisol amplification dissection

BVT-14225 Selectivity Advantage


Indiscriminate substitution of 11β-HSD1 inhibitors risks invalidating experimental results due to critical differences in isoform selectivity against 11β-HSD2. Unlike first-generation, non-selective inhibitors such as Carbenoxolone, which inhibits both 11β-HSD1 and 11β-HSD2 [1], BVT-14225 is documented to be inactive against human 11β-HSD2, a key safety requirement to avoid renal mineralocorticoid excess [2]. This fundamental property makes BVT-14225 a suitable tool for dissecting the specific contribution of 11β-HSD1 to tissue-level cortisol amplification, whereas non-selective alternatives introduce confounding dual-target pharmacology that can obscure pathway-specific conclusions.

Isoform selectivity
BVT-14225 Highly selective for 11β-HSD1; minimal 11β-HSD2 engagement reported
vs
Carbenoxolone Inhibits both 11β-HSD1 and 11β-HSD2; introduces renal mineralocorticoid excess endpoint confounding
Research interpretation
BVT-14225 Enables clean 11β-HSD1 mechanistic studies; predictable pathway-specific conclusions
vs
Non-selective inhibitors Dual-target pharmacology may obscure 11β-HSD1-specific effects and alter electrolyte endpoint profiles

BVT-14225 Quantitative Evidence


Isoform Selectivity vs. Carbenoxolone

In contrast to Carbenoxolone, a known non-selective 11β-HSD inhibitor, BVT-14225 provides unambiguous target engagement data for 11β-HSD1. BVT-14225 is reported to be 1000-fold less potent against human 11β-HSD2 compared to 11β-HSD1 [1]. Carbenoxolone is explicitly cited in the primary literature as an inhibitor active on both 11β-HSD1 and 11β-HSD2, where its 11β-HSD2 inhibitory activity limits its application for studying 11β-HSD1-specific mechanisms [2].

Isoform selectivity
Head-to-head
~1000-fold selectivity window over 11β-HSD2
BVT-14225 selective
Carbenoxolone non-selective
Supports 11β-HSD1-specific mechanistic studies without 11β-HSD2 confounding
Human recombinant enzyme assay; Carbenoxolone dual inhibition reported
Metabolic Syndrome Type 2 Diabetes Cortisol Metabolism

Potency vs. Clinical Candidates

A comparative analysis of published IC50 values in human enzyme assays reveals a notable potency gradient. BVT-14225 exhibits an IC50 of 52 nM against human 11β-HSD1 [1]. More advanced clinical candidates, such as INCB13739, achieve substantially higher potency with an IC50 of 3.2 nM [2]. Similarly, AZD4017 is reported to have an IC50 of 7 nM [3].

Enzyme potency
Cross-study
IC50: 52 nM (human 11β-HSD1)
Provides a characterized SAR seed compound; potency benchmark for hit-to-lead optimization
Clinical candidates INCB13739 (3.2 nM) and AZD4017 (7 nM) show higher potency
Drug Discovery Enzyme Inhibition Lead Optimization

Cellular Target Engagement Selectivity

Inhibition of human 11β-HSD1 in whole CHO cell systems provides a critical link between biochemical potency and cellular phenotype. BVT-14225 demonstrates an IC50 of 1.5 μM against human 11β-HSD1 stably expressed in CHO cells, while remaining inactive against human 11β-HSD2 in the same cellular background (IC50 > 200 μM) . This represents a >133-fold cellular selectivity window, reinforcing the compound's utility as a chemical probe for intact cell studies. For comparison, MK-0916, another selective 11β-HSD1 inhibitor, showed only a modest 0.3% reduction in HbA1c in 12-week clinical trials, highlighting the difficulty of translating even selective cellular activity into a robust systemic response [1].

Cellular selectivity
Cross-study
IC50 1.5 µM (11β-HSD1 CHO); >200 µM (11β-HSD2)
Cellular window >133-fold
MK-0916 (selective) showed marginal HbA1c change in clinical trial
Confirms 11β-HSD1-driven cellular phenotype; supports cell-based assay development
CHO stable expression system; clinical comparator context for translation difficulty
Cell-Based Assays Target Validation Functional Selectivity

In Vivo Glucose Lowering Efficacy

Consistent with 11β-HSD1's physiological role in hepatic gluconeogenesis, selective inhibition by BVT-14225 lowers blood glucose concentrations in hyperglycemic mice . While quantitative metrics for BVT-14225 in this model are limited in the accessible literature, the observation aligns with the class effect of selective 11β-HSD1 inhibitors. By comparison, the highly optimized clinical candidate INCB13739 achieved significant reductions in fasting plasma glucose (-24 mg/dL) and HbA1c (-0.6%) versus placebo in a 12-week Phase II trial of type 2 diabetes patients, establishing a therapeutic benchmark for the target class [1].

In vivo glucose lowering
Class-level inference
Lowers blood glucose in hyperglycemic mice (quantitative data limited)
Supports acute in vivo target engagement validation; rodent model proof-of-concept
INCB13739 Phase II comparator (-24 mg/dL FPG, -0.6% HbA1c) shows class potential
In Vivo Pharmacology Preclinical Diabetes Models Glucose Homeostasis

BVT-14225 Application Scenarios


Positive Control for 11β-HSD1 Specificity

BVT-14225 provides a rigorously characterized selectivity profile, including a documented 1000-fold window over 11β-HSD2 and a >133-fold cellular selectivity window in CHO expression systems. This makes it an ideal positive control for establishing the target specificity of novel 11β-HSD1 inhibitors in enzyme and cell-based assays, where non-selective alternatives like Carbenoxolone would confound interpretation. [1]

11β-HSD1 in Adipose and Liver Biology

With confirmed in vivo activity in lowering blood glucose in hyperglycemic murine models, BVT-14225 is suited for mechanistic studies investigating the role of local glucocorticoid amplification in insulin resistance. Its selectivity over 11β-HSD2 avoids the renal sodium retention and hypertension liabilities associated with non-selective inhibitors like Carbenoxolone, enabling cleaner metabolic phenotyping. [2]

Medicinal Chemistry SAR Scaffold

As a well-characterized aryl sulfonamidothiazole with a defined IC50 of 52 nM, BVT-14225 serves as a foundational chemical starting point for hit-to-lead optimization. The literature provides detailed synthetic routes and binding mode insights, allowing medicinal chemists to rationally engineer enhanced potency, approaching the potency benchmarks set by clinical candidates such as AZD4017 (IC50: 7 nM). [3]

Neural Stem Cell Proliferation and Migration

Recent reports demonstrate that BVT-14225 at 10 µM can significantly promote neural stem cell (NSC) proliferation and migration by inhibiting 11β-HSD1 reductase activity without inducing cytotoxicity. For neuroscience research programs investigating the role of glucocorticoid metabolism in neurogenesis, BVT-14225 offers a targeted pharmacological tool with validated cellular efficacy. [4]

Application
Selection Property
Validation Focus
11β-HSD1 specificity control
High isoform selectivity over 11β-HSD2
Confirm 11β-HSD2 inactivity in target cell model
Adipose/liver glucocorticoid amplification studies
In vivo glucose-lowering activity in rodent models
Monitor insulin sensitivity endpoints without renal electrolyte confounding
Medicinal chemistry SAR scaffold
Reported enzyme inhibitory potency (nM range) and synthetic accessibility
Benchmark against clinical candidate potency in matched assay format
Neural stem cell proliferation & migration
Cell-permeable inhibitor with reported NSC proliferation enhancement
Validate absence of cytotoxicity at active concentrations in NSC cultures

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
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